Cas no 106808-69-9 (Benzenemethanamine,4-(dimethylamino)-N-(4-methoxyphenyl)-3-nitro-)

• Product Name: Benzenemethanamine,4-(dimethylamino)-N-(4-methoxyphenyl)-3-nitro-
• CAS No: 106808-69-9
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 185558
• PubChem ID: 3065108
• Update Time: 2025-04-19

Benzenemethanamine,4-(dimethylamino)-N-(4-methoxyphenyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(dimethylamino)-N-(4-methoxyphenyl)-3-nitro-
• 4-[(4-methoxyanilino)methyl]-N,N-dimethyl-2-nitroaniline
• AKOS025123334
• N-(4-Methoxyphenyl)-3-nitro-4-N,N-dimethylaminobenzylamine
• [4-(dimethylamino)-3-nitrobenzyl](4-methoxyphenyl)amine
• DTXSID40147786
• 4-(Dimethylamino)-N-(4-methoxyphenyl)-3-nitrobenzenemethanamine
• Benzenemethanamine, 4-(dimethylamino)-N-(4-methoxyphenyl)-3-nitro-
• 106808-69-9

• Inchi： 1S/C16H19N3O3/c1-18(2)15-9-4-12(10-16(15)19(20)21)11-17-13-5-7-14(22-3)8-6-13/h4-10,17H,11H2,1-3H3
• InChI Key： ZWNKKJABIQKYEW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C

Computed Properties

• Exact Mass: 301.14277
• Monoisotopic Mass: 301.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 480.4°C at 760 mmHg
• Flash Point: 244.3°C
• Refractive Index: 1.641
• PSA: 67.64
• LogP: 3.87770